Cas no 69066-42-8 (2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid)

• Product Name: 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid
• CAS No: 69066-42-8
• MF: C₉H₆F₃NO₃
• MW: 233.14405298233
• CID: 1062923
• PubChem ID: 28710629
• Update Time: 2025-06-13

2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-[[4-(trifluoromethyl)phenyl]amino]acetic Acid
• 2-Oxo-2-[4-(trifluoromethyl)anilino]acetic acid
• 2-Oxo-2-((4-(trifluoromethyl)phenyl)amino)acetic acid
• starbld0001887
• 69066-42-8
• {[4-(trifluoromethyl)phenyl]carbamoyl}formic acid
• SCHEMBL11428736
• DB-324072
• 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid

• Inchi： 1S/C9H6F3NO3/c10-9(11,12)5-1-3-6(4-2-5)13-7(14)8(15)16/h1-4H,(H,13,14)(H,15,16)
• InChI Key： WFZYVQMWEBADID-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 233.02997754g/mol
• Monoisotopic Mass: 233.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid

Recent Advances in the Study of 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid (CAS: 69066-42-8)

2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid (CAS: 69066-42-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This research briefing aims to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group and oxo-acetic acid moiety make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory and metabolic pathways. The compound's ability to modulate specific protein-protein interactions has also been investigated, opening new avenues for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid in inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported that these derivatives exhibited potent anti-inflammatory effects in vitro and in vivo, with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding underscores the compound's potential as a lead structure for developing safer anti-inflammatory agents.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers utilized 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid to develop novel kinase inhibitors. The study revealed that the compound's derivatives could selectively inhibit certain tyrosine kinases involved in cancer progression. Preliminary in vitro assays showed promising results against breast cancer cell lines, suggesting its potential as a scaffold for anticancer drug design. Further optimization and preclinical studies are underway to evaluate its therapeutic efficacy and safety profile.

Beyond its pharmacological applications, 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid has also been investigated for its role in chemical biology. A recent study in Chemical Communications (2023) explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique electronic properties enabled real-time monitoring of ROS levels, providing valuable insights into oxidative stress-related diseases. This application highlights its versatility beyond traditional drug development.

In conclusion, 2-Oxo-2-4-(trifluoromethyl)phenylaminoacetic Acid (CAS: 69066-42-8) continues to be a compound of significant interest in the fields of medicinal chemistry and chemical biology. Its structural versatility, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery and biomedical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential. Researchers and industry professionals are encouraged to explore its applications in developing next-generation pharmaceuticals and diagnostic tools.